Cas no 2228665-75-4 ((2-fluoro-4-nitrophenyl)methyl sulfamate)

• Product Name: (2-fluoro-4-nitrophenyl)methyl sulfamate
• CAS No: 2228665-75-4
• MF: C₇H₇FN₂O₅S
• MW: 250.204283952713
• CID: 6429751
• PubChem ID: 165965182
• Update Time: 2025-05-21

(2-fluoro-4-nitrophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-4-nitrophenyl)methyl sulfamate
• EN300-2004130
• 2228665-75-4

• Inchi： 1S/C7H7FN2O5S/c8-7-3-6(10(11)12)2-1-5(7)4-15-16(9,13)14/h1-3H,4H2,(H2,9,13,14)
• InChI Key： PANRUTNLHUMWQJ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(=CC=1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.00597066g/mol
• Monoisotopic Mass: 250.00597066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 124Ų

Additional information on (2-fluoro-4-nitrophenyl)methyl sulfamate

Introduction to (2-Fluoro-4-Nitrophenyl)Methyl Sulfamate (CAS No: 2228665-75-4)

The compound (2-fluoro-4-nitrophenyl)methyl sulfamate (CAS No: 2228665-75-4) is a significant chemical entity with diverse applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a nitro group and a sulfamate functional group. The sulfamate group (-SO₂NMe₂) is particularly notable for its ability to act as a leaving group in various substitution reactions, making this compound highly versatile in synthetic chemistry.

Recent studies have highlighted the potential of (2-fluoro-4-nitrophenyl)methyl sulfamate as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel pesticides and herbicides. The fluorine atom in the aromatic ring contributes to the compound's stability and bioavailability, while the nitro group enhances its reactivity and selectivity in biochemical environments. These properties make it an attractive candidate for use in agrochemical formulations aimed at improving crop yield and pest resistance.

In the pharmaceutical industry, (2-fluoro-4-nitrophenyl)methyl sulfamate has been investigated as a potential precursor for drug development. Its ability to undergo nucleophilic substitution reactions facilitates the synthesis of complex molecules with therapeutic potential. For example, studies have shown that derivatives of this compound can exhibit anti-inflammatory and anti-cancer activities. The sulfamate group plays a crucial role in modulating the pharmacokinetic properties of these derivatives, ensuring optimal absorption and distribution within the body.

The synthesis of (2-fluoro-4-nitrophenyl)methyl sulfamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the fluoro and nitro groups is achieved through electrophilic aromatic substitution reactions, followed by sulfonation and amidation steps to form the sulfamate group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, understanding the fate and behavior of (2-fluoro-4-nitrophenyl)methyl sulfamate in natural systems is critical. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, its persistence in aquatic environments remains a concern, necessitating further research into its ecological impact and potential mitigation strategies.

In conclusion, (2-fluoro-4-nitrophenyl)methyl sulfamate (CAS No: 2228665-75-4) is a versatile chemical entity with promising applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in synthetic chemistry, while ongoing research continues to uncover new avenues for its utilization. As advancements in chemical synthesis and environmental science progress, this compound is poised to play an even greater role in shaping future innovations.